Cas no 103252-92-2 (1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]-)
![1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]- structure](https://www.kuujia.com/scimg/cas/103252-92-2x300.png)
103252-92-2 structure
Product Name:1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]-
CAS No:103252-92-2
Molecular Formula:C22H25NO3S
Molecular Weight:383.503804922104
CID:1136629
1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]- Properties
Names and Identifiers
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- 1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]-
- 1H-Indole-2-butanoic acid, 5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]-
-
- InChIKey: IPTGMBHZQAMTOM-UHFFFAOYSA-N
- Inchi: 1S/C22H25NO3S/c1-15-19-13-17(26-2)9-12-21(19)23(20(15)5-4-6-22(24)25)14-16-7-10-18(27-3)11-8-16/h7-13H,4-6,14H2,1-3H3,(H,24,25)
- SMILES: N1(CC2=CC=C(SC)C=C2)C2=C(C=C(OC)C=C2)C(C)=C1CCCC(O)=O
Computed Properties
- Exact Mass: 383.15565
Experimental Properties
- PSA: 51.46
- Boiling Point: 608.4±55.0 °C(Predicted)
- pka: 4.80±0.10(Predicted)
- Density: 1.18±0.1 g/cm3(Predicted)
1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]- Related Literature
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L. K. Sviatenko,L. Gorb,D. Leszczynska,S. I. Okovytyy,M. K. Shukla,J. Leszczynski Environ. Sci.: Processes Impacts, 2017,19, 388-394
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Xin Wen,Xiaozhen Shi,Xianliang Qiao,Zhilei Wu,Guoyi Bai Chem. Commun., 2017,53, 5372-5375
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Ana Primo Chem. Soc. Rev., 2014,43, 7548-7561
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Jinlong Shi,Shiqiang Hou,Jianfei Huang,Shanshan Wang,Wei Huan,Chuanjun Huang,Xiaojiang Liu,Rui Jiang,Wenbo Qian,Jingjing Lu,Xiubing Wang,Wei Shi,Rongqin Huang,Jian Chen Nanoscale, 2017,9, 8970-8981
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Umme Farwa,Muhammad Asam Raza RSC Adv., 2022,12, 22951-22973
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Ali Aldalbahi,Govindasami Periyasami,Abdulaziz Alrehaili New J. Chem., 2021,45, 2208-2216
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Rui Wang,Fang Zhang,Zunzhong Ye,Jian Wu,Liu Wang,Yuan Chen,Xiaofu Wang,Junfeng Xu Anal. Methods, 2015,7, 3692-3696
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Zhaoqiang Wu,Lin Yuan Soft Matter, 2010,6, 2616-2618
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Jie Hou,Junyi Gong,Lei Bi J. Mater. Chem. A, 2022,10, 15949-15959
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Katja Willinger,Mukundan Thelakkat Phys. Chem. Chem. Phys., 2011,13, 12906-12911
103252-92-2 (1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]-) Related Products
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